![molecular formula C15H19N3O4 B5675652 4-({4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-2-furyl}methyl)morpholine](/img/structure/B5675652.png)
4-({4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-2-furyl}methyl)morpholine
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Overview
Description
Synthesis Analysis
Synthesis of related compounds often involves multi-step reactions, including the refluxing of oxadiazole-thiol with chloroethyl morpholine hydrochloride, followed by characterization through NMR, IR, and Mass spectral studies. Single-crystal X-ray diffraction studies are used for structure confirmation (Mamatha S.V et al., 2019). Another approach includes the bromination of 3-acetylpyridine and dehydration of a diol with cyclization for synthesizing antimicrobial compounds (Y. C. S. Kumar et al., 2007).
Molecular Structure Analysis
The molecular structure of related compounds is often elucidated through single-crystal X-ray diffraction. For example, a study determined that a morpholine and oxadiazole compound belongs to the monoclinic system with specific lattice parameters, confirming its geometric configuration (H. Fun et al., 2011).
Chemical Reactions and Properties
Chemical reactions involving similar compounds include the reaction of 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic acid ethyl ester with bases, leading to various derivatives (Yu. O. Remizov et al., 2019). Another example is the cycloaddition reactions to produce 3,3'-diaryl-5-morpholino-4,5,4',5'-tetrahydro-4,5'-spirobi[isoxazoles] (P. Beltrame & G. Gelli, 1986).
Physical Properties Analysis
The physical properties of related compounds include their crystal structure and stability. For instance, the crystal structure of a morpholine and oxadiazole compound shows specific dihedral angles and hydrogen bonding patterns, influencing its stability and interactions (J. Jasinski et al., 2009).
Chemical Properties Analysis
Chemical properties such as reactivity and potential biological activity are crucial. For example, some morpholine derivatives have shown remarkable anti-TB and anti-microbial activities (Mamatha S.V et al., 2019), while others have been evaluated for their anti-inflammatory properties (V. Jakubkienė et al., 2003).
properties
IUPAC Name |
4-[[4-[3-(oxolan-3-yl)-1,2,4-oxadiazol-5-yl]furan-2-yl]methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O4/c1-4-20-9-11(1)14-16-15(22-17-14)12-7-13(21-10-12)8-18-2-5-19-6-3-18/h7,10-11H,1-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVPNNZBAWSJNLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C2=NOC(=N2)C3=COC(=C3)CN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({4-[3-(Tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-2-furyl}methyl)morpholine |
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